Cas no 1820706-36-2 (5H-Imidazo[4,5-b]pyridin-5-one, 7-(difluoromethyl)-3,4-dihydro-3-(2-hydroxyethyl)-2-methyl-)

• Product Name: 5H-Imidazo[4,5-b]pyridin-5-one, 7-(difluoromethyl)-3,4-dihydro-3-(2-hydroxyethyl)-2-methyl-
• CAS No: 1820706-36-2
• MF: C₁₀H₁₁F₂N₃O₂
• MW: 243.210048913956
• MDL: MFCD16621617
• CID: 4782854
• Update Time: 2025-05-30

5H-Imidazo[4,5-b]pyridin-5-one, 7-(difluoromethyl)-3,4-dihydro-3-(2-hydroxyethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 5H-Imidazo[4,5-b]pyridin-5-one, 7-(difluoromethyl)-3,4-dihydro-3-(2-hydroxyethyl)-2-methyl-

• MDL： MFCD16621617
• Inchi： 1S/C10H11F2N3O2/c1-5-13-8-6(9(11)12)4-7(17)14-10(8)15(5)2-3-16/h4,9,16H,2-3H2,1H3,(H,14,17)
• InChI Key： WQRXKRYOTCGZPO-UHFFFAOYSA-N
• SMILES： C12N(CCO)C(C)=NC=1C(C(F)F)=CC(=O)N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridinones

Additional information on 5H-Imidazo[4,5-b]pyridin-5-one, 7-(difluoromethyl)-3,4-dihydro-3-(2-hydroxyethyl)-2-methyl-

Recent Advances in the Study of 5H-Imidazo[4,5-b]pyridin-5-one, 7-(difluoromethyl)-3,4-dihydro-3-(2-hydroxyethyl)-2-methyl- (CAS: 1820706-36-2)

The compound 5H-Imidazo[4,5-b]pyridin-5-one, 7-(difluoromethyl)-3,4-dihydro-3-(2-hydroxyethyl)-2-methyl- (CAS: 1820706-36-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its imidazopyridinone core and difluoromethyl substituent, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and pharmacokinetic properties.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role as a kinase inhibitor. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. The structural features of 1820706-36-2, such as the difluoromethyl group and the hydroxyethyl side chain, have been shown to enhance its binding affinity and selectivity towards specific kinase targets. Computational modeling and X-ray crystallography studies have provided insights into the molecular interactions between this compound and its target proteins, further validating its potential as a lead candidate for drug development.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating kinase activity and inhibiting cell proliferation in various cancer cell lines. For instance, a recent study published in the Journal of Medicinal Chemistry reported that 1820706-36-2 exhibited potent inhibitory effects against a panel of cancer-associated kinases, with IC50 values in the low nanomolar range. Additionally, the compound showed favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, making it a promising candidate for further preclinical development.

Another area of interest is the compound's potential application in the treatment of inflammatory diseases. Preliminary studies have indicated that 1820706-36-2 can suppress the production of pro-inflammatory cytokines by targeting key signaling pathways involved in immune response regulation. These findings suggest that the compound may have broad therapeutic utility beyond oncology, warranting further investigation in other disease contexts.

Despite these promising results, challenges remain in the development of 1820706-36-2 as a therapeutic agent. Issues such as off-target effects, potential toxicity, and the need for further optimization of its physicochemical properties must be addressed in future studies. Nevertheless, the current body of research underscores the compound's potential as a valuable tool for both basic research and drug discovery efforts.

In conclusion, 5H-Imidazo[4,5-b]pyridin-5-one, 7-(difluoromethyl)-3,4-dihydro-3-(2-hydroxyethyl)-2-methyl- (CAS: 1820706-36-2) represents a promising scaffold for the development of novel kinase inhibitors with potential applications in cancer and inflammatory diseases. Ongoing research efforts are expected to further elucidate its mechanism of action and optimize its therapeutic profile, paving the way for its eventual translation into clinical use.